Cas no 325977-17-1 (N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2,6-difluorobenzamide)

• Product Name: N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2,6-difluorobenzamide
• CAS No: 325977-17-1
• MF: C₁₅H₈F₂N₂O₃
• MW: 302.232430458069
• CID: 6308519
• PubChem ID: 776055
• Update Time: 2025-05-27

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2,6-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2,6-difluorobenzamide
• 325977-17-1
• F0301-0175
• SR-01000424306-1
• AB00684130-01
• N-(1,3-dioxoisoindol-4-yl)-2,6-difluorobenzamide
• N-(1,3-dioxoisoindolin-4-yl)-2,6-difluorobenzamide
• SR-01000424306
• Oprea1_776534
• AKOS002528497

• Inchi： 1S/C15H8F2N2O3/c16-8-4-2-5-9(17)12(8)15(22)18-10-6-1-3-7-11(10)14(21)19-13(7)20/h1-6H,(H,18,22)(H,19,20,21)
• InChI Key： ZVSPHNBLQKFSBE-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(NC1=CC=CC2C(NC(C=21)=O)=O)=O)F

Computed Properties

• Exact Mass: 302.05029845g/mol
• Monoisotopic Mass: 302.05029845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.3Ų

Additional information on N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2,6-difluorobenzamide

Comprehensive Overview of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2,6-difluorobenzamide (CAS No. 325977-17-1)

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2,6-difluorobenzamide (CAS No. 325977-17-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique isoindole and difluorobenzamide moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and binding affinity, which make it a promising candidate for targeting specific biological pathways.

The structural complexity of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2,6-difluorobenzamide highlights its versatility in synthetic chemistry. The presence of the 1,3-dioxo-isoindole core and the 2,6-difluorobenzamide group contributes to its stability and reactivity, enabling its use in various chemical transformations. Recent studies have focused on optimizing its synthesis to improve yield and purity, addressing challenges such as regioselectivity and byproduct formation.

In the context of current research trends, CAS No. 325977-17-1 is frequently discussed in relation to small-molecule inhibitors and enzyme modulation. Its potential role in inhibiting specific proteins or enzymes has sparked interest in therapeutic areas such as oncology and neurology. For instance, its structural analogs have been investigated for their efficacy in disrupting protein-protein interactions, a hot topic in precision medicine and targeted therapy.

Another area of growing interest is the compound's applicability in bioconjugation and probe development. Scientists are exploring its utility as a labeling agent or a fluorescent tag due to its photophysical properties. This aligns with the broader demand for advanced molecular imaging tools, which are critical for diagnostics and biomarker discovery. The compound's compatibility with modern high-throughput screening techniques further enhances its appeal in drug development pipelines.

From a commercial perspective, N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2,6-difluorobenzamide is available through specialized chemical suppliers, often in high purity grades suitable for research purposes. Its pricing and availability are influenced by factors such as synthetic complexity and demand from academic and industrial labs. Researchers are advised to verify the compound's specifications, including HPLC purity and solubility profiles, to ensure compatibility with their experimental protocols.

Environmental and safety considerations are also paramount when handling this compound. While it is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. The compound's material safety data sheet (MSDS) should be reviewed to address any specific handling or storage requirements.

In summary, N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2,6-difluorobenzamide (CAS No. 325977-17-1) represents a valuable tool in modern chemical and biological research. Its multifaceted applications, from drug discovery to molecular imaging, underscore its importance in advancing scientific knowledge. As research continues to uncover its full potential, this compound is likely to remain a focal point in innovative therapeutic and diagnostic strategies.